Erbium(III) chloride hydrate

• IUPAC Name: erbium(3+);trichloride;hydrate
• InChI: InChI=1S/3ClH.Er.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key: IVRVGCUEJLYELA-UHFFFAOYSA-K
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[Er+3]
• Molecular Formula: Cl3ErH2O
• Molecular Weight: 291.63 g/mol
• CAS RN: 10025-75-9

Description

Synthesis Analysis

Erbium(III) chloride hydrate can be synthesized through various methods. One approach involves using erbium(III) chloride in ethyl lactate as an environmentally friendly system for the efficient and rapid stereoselective synthesis of trans-4,5-diaminocyclopent-2-enones, showcasing its utility as a versatile synthetic intermediate (Procopio et al., 2013).

Molecular Structure Analysis

The molecular structure of this compound and its speciation in solutions can be significantly influenced by environmental conditions. Studies have shown that at elevated temperatures, the speciation of erbium in chloride-bearing solutions changes, with chloride complexes becoming dominant over the hydrated ion (Migdisov & Williams-Jones, 2006). This indicates the adaptability of erbium(III) chloride's structure to different temperatures.

Chemical Reactions and Properties

Erbium(III) chloride serves as a powerful catalyst for various chemical reactions, including the acylation of alcohols and phenols. Its effectiveness across a range of substrates and with different types of acidic anhydrides without isomerization of chiral centers highlights its chemical versatility and efficiency as a catalyst (Dalpozzo et al., 2007).

Physical Properties Analysis

This compound exhibits distinct physical properties, including solubility in water and organic solvents like methanol and ethanol. It forms pink crystals that are deliquescent, indicating its ability to absorb moisture from the environment. This property is crucial for its handling and storage, as it emphasizes the need for careful management to maintain its efficacy (Luche, 2001).

Chemical Properties Analysis

The chemical behavior of this compound in reactions is noteworthy, especially in the formation of complexes. For instance, its reaction with diethylammonium diethyldithiocarbamate in absolute alcohol under a dry N2 atmosphere leads to the formation of a specific complex, highlighting its reactivity and the potential for forming diverse chemical compounds (Xuezhong et al., 2004).

Scientific Research Applications

• Spectrophotometric Studies : Erbium(III) chloride hydrate plays a role in spectrophotometric studies. For example, the speciation of erbium in chloride-bearing solutions was investigated at temperatures of 100 to 250 °C, revealing that the hydrated ion Er3+ is predominant at ambient temperature, but chloride complexes dominate at elevated temperatures (Migdisov et al., 2008).

• Green Chemistry Applications : Erbium(III) chloride in ethyl lactate has been used as an environmentally friendly system for the synthesis of trans-4,5-diaminocyclopent-2-enones, demonstrating its utility in eco-friendly and efficient chemical synthesis processes (Procopio et al., 2013).

• Catalysis : Erbium(III) chloride is a powerful catalyst for acylation reactions, showing efficacy with a variety of substrates and acidic anhydrides, and can be recycled without significant loss of activity (Dalpozzo et al., 2007).

• Sensor Technology : this compound has been used in the development of a highly selective and sensitive erbium microsensor. This sensor showed notable selectivity towards Er(III) ions compared to other lanthanide ions (Faridbod et al., 2007).

• Molecular Dynamics Studies : The structural and dynamical properties of erbium(III) ion in water have been studied using ab initio quantum mechanical charge field molecular dynamics, providing insights into the hydration and interaction properties of this ion (Canaval et al., 2013).

• Material Science Applications : Erbium chloride silicate nanowires have been synthesized as a Si-compatible material for high-gain light emission in communication wavelengths, demonstrating the potential of this compound in photonic applications (Pan et al., 2011).

Mechanism of Action

Target of Action

Erbium(III) chloride hydrate primarily targets chemical reactions where it serves as a mild Lewis acid . It is particularly effective in the acetalization of alcohols and phenols .

Mode of Action

This compound interacts with its targets by acting as a catalyst . It combines with sodium borohydride and is used as a selective reducing agent . It is also useful to form enolates from alpha-bromo ketones and oxyallyl cations from alpha,alpha’-dibromo ketones .

Biochemical Pathways

Its role as a catalyst suggests that it facilitates chemical reactions without being consumed, thereby accelerating the rate of reaction .

Pharmacokinetics

Its solubility in water suggests that it could be readily absorbed and distributed in aqueous environments.

Result of Action

The primary result of this compound’s action is the acceleration of chemical reactions where it acts as a catalyst . This can lead to more efficient production of desired compounds in chemical synthesis .

Action Environment

This compound is a pinkish crystalline hydrate with unique magnetic and optical properties . It is soluble in water, which suggests that its action, efficacy, and stability could be influenced by the aqueous environment

Safety and Hazards

Erbium(III) chloride hydrate should be handled with care. Avoid dust formation, ingestion, and inhalation. Avoid contact with skin and eyes. Use personal protective equipment as required. Store under an inert atmosphere in a dry and well-ventilated place.

Future Directions

Erbium(III) chloride hydrate may be used to prepare upconversion nanocrystal coated silica (UCNP@mSiO2) nanocomposite. The product may be used as a precursor for Er during the doping Y2O3 nanomaterials, which may be useful in bioimaging.

Biochemical Analysis

Biochemical Properties

Erbium(III) chloride hydrate serves as a mild Lewis acid for selective acetalization . It combines with sodium borohydride and is used as a selective reducing agent . It is also useful to form enolates from alpha-bromo ketones and oxyallyl cations from alpha,alpha’-dibromo ketones .

Molecular Mechanism

It is known to act as a mild Lewis acid, suggesting it may interact with biomolecules through acid-base reactions .

Temporal Effects in Laboratory Settings

Its stability and degradation over time would be important factors to consider in long-term studies .

Metabolic Pathways

Its role as a Lewis acid suggests it may interact with various enzymes and cofactors in the body .

Transport and Distribution

Its solubility in water suggests it could be readily transported and distributed in aqueous environments .

Subcellular Localization

Its potential interactions with various biomolecules suggest it could localize to various compartments or organelles within the cell .